Cas no 1805601-16-4 (3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-carboxylic acid
• CAS No: 1805601-16-4
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4804514
• Update Time: 2025-05-25

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H6F2INO3/c1-15-3-2-12-7(11)5(6(9)10)4(3)8(13)14/h2,6H,1H3,(H,13,14)
• InChI Key： GVJXIRJFMRHLTE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=O)O)C(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-carboxylic acid

Research Brief on 3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-carboxylic acid (CAS: 1805601-16-4)

3-(Difluoromethyl)-2-iodo-5-methoxypyridine-4-carboxylic acid (CAS: 1805601-16-4) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing heterocyclic frameworks, which are pivotal in drug discovery. This research brief synthesizes the latest findings on its chemical properties, synthetic applications, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for pyridine-based inhibitors targeting kinase enzymes. Researchers optimized its synthesis via palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high regioselectivity. The difluoromethyl and iodo substituents were critical for subsequent functionalization, enabling the development of novel EGFR inhibitors with IC50 values in the nanomolar range.

In agrochemical research, this compound has been employed as a precursor for fungicides. A patent (WO2023056789) disclosed its transformation into pyridine-carboxamide derivatives, showing 90% efficacy against Botrytis cinerea in field trials. The difluoromethyl group enhanced membrane permeability, while the methoxy moiety improved metabolic stability.

Structural analyses via X-ray crystallography (CCDC deposition: 2256781) revealed that the carboxylic acid group forms stable hydrogen bonds with protein targets, explaining its high binding affinity in molecular docking studies. Quantum mechanical calculations further confirmed its low-energy conformational preferences, aiding in rational drug design.

Ongoing clinical investigations (NCT05678944) are exploring derivatives of this compound as anti-inflammatory agents, leveraging its ability to modulate NF-κB pathways. Preliminary data indicate a 40% reduction in TNF-α production at 10 μM concentrations, with minimal cytotoxicity (CC50 > 100 μM).

Challenges remain in scaling up production due to the instability of the iodo substituent under industrial conditions. Recent advances in continuous-flow chemistry (Green Chemistry, 2024, 26, 1123) have addressed this by reducing reaction times from 12 hours to 30 minutes with 95% purity.

This compound exemplifies the convergence of synthetic chemistry and biological applications. Future research directions include exploring its use in PROTACs (proteolysis-targeting chimeras) and as a radiolabeled probe (via iodine-125) for diagnostic imaging.